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Compound of Interest

Compound Name: Supronal

CAS No.: 8015-41-6

Cat. No.: B1229771

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Suprofen is a non-steroidal anti-inflammatory drug (NSAID) belonging to the propionic acid

class.[1] Like other NSAIDs, it exhibits analgesic, antipyretic, and anti-inflammatory properties.

[2] Though its systemic use has been largely discontinued in some regions due to potential

renal effects, it has been utilized topically in ophthalmic solutions.[3] This technical guide

provides an in-depth overview of Suprofen's chemical structure, physicochemical properties,

and pharmacological profile, intended for professionals in research and drug development.

Chemical and Physical Properties
Suprofen is chemically known as 2-[4-(thiophene-2-carbonyl)phenyl]propanoic acid.[1][4][5] Its

structure features a central phenylpropanoic acid moiety, which is characteristic of the profen

class of NSAIDs, substituted with a thiophene-2-carbonyl group.[1]

Table 1: Chemical Identifiers and Formula
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Identifier Value

IUPAC Name
2-[4-(thiophene-2-carbonyl)phenyl]propanoic

acid[1]

CAS Number 40828-46-4[4][5]

Molecular Formula C₁₄H₁₂O₃S[4][5][6]

Canonical SMILES
CC(C1=CC=C(C=C1)C(=O)C2=CC=CS2)C(=O)

O[1][4][5]

InChI Key MDKGKXOCJGEUJW-UHFFFAOYSA-N[3][5]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 260.31 g/mol [5][6]

Appearance White to light yellow powder/crystal[7]

Melting Point 121.0 to 125.0 °C[7]

Boiling Point Data not readily available

Solubility
Insoluble in water; Soluble in DMSO (≥82.8

mg/mL) and Ethanol (≥52.3 mg/mL)[4][6]

pKa 3.91[1]

LogP 2.2[1]

Pharmacological Properties
The primary mechanism of action of Suprofen, like other NSAIDs, is the inhibition of

cyclooxygenase (COX) enzymes, which are critical for the synthesis of prostaglandins.[2][8]

Prostaglandins are lipid compounds that mediate inflammation, pain, and fever.[8]

Table 3: Pharmacological Parameters
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Parameter Description

Mechanism of Action

Inhibition of cyclooxygenase-1 (COX-1) and

cyclooxygenase-2 (COX-2) enzymes,

preventing the conversion of arachidonic acid to

prostaglandins.[2]

Protein Binding 20%[3]

Metabolism
Primarily hepatic, involving cytochrome P450

isozyme 2C9.[1]

Elimination
Data not readily available in detail, but renal

excretion is a known pathway for NSAIDs.

Signaling Pathway: Mechanism of Action
Suprofen exerts its anti-inflammatory effect by blocking the prostaglandin synthesis pathway.

The following diagram illustrates this mechanism.
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Caption: Suprofen's inhibition of COX-1/2 in the prostaglandin pathway.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Suprofen are

extensive and proprietary. However, a general overview of methodologies commonly employed

for NSAIDs is provided below.

Synthesis
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The synthesis of Suprofen can be achieved through various organic chemistry routes. A

common approach involves the Friedel-Crafts acylation of a substituted phenylpropanoic acid

precursor with 2-thenoyl chloride.

General Synthetic Steps:

Starting Material Preparation: Synthesis of the appropriate phenylpropanoic acid derivative.

Friedel-Crafts Acylation: Reaction of the phenylpropanoic acid with 2-thenoyl chloride in the

presence of a Lewis acid catalyst (e.g., AlCl₃).

Work-up and Purification: The reaction mixture is quenched, and the crude product is

extracted. Purification is typically achieved through recrystallization or column

chromatography.

Purification
Purification of the synthesized Suprofen is crucial to remove unreacted starting materials,

byproducts, and catalysts.

Recrystallization: A common method involves dissolving the crude product in a suitable hot

solvent and allowing it to cool slowly, leading to the formation of pure crystals.

Column Chromatography: For higher purity, silica gel column chromatography can be

employed, using an appropriate solvent system to separate Suprofen from impurities.

In Vitro Efficacy Testing
The anti-inflammatory activity of Suprofen is primarily assessed by its ability to inhibit COX

enzymes.

Cyclooxygenase (COX) Inhibition Assay:

Enzyme Preparation: Purified COX-1 and COX-2 enzymes are used.

Substrate and Inhibitor Incubation: The enzymes are incubated with arachidonic acid (the

substrate) in the presence and absence of varying concentrations of Suprofen.
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Prostaglandin Measurement: The amount of prostaglandin E₂ (PGE₂) produced is quantified

using methods such as Enzyme-Linked Immunosorbent Assay (ELISA).

IC₅₀ Determination: The concentration of Suprofen that causes 50% inhibition of enzyme

activity (IC₅₀) is calculated to determine its potency.

Experimental Workflow
The following diagram outlines a typical workflow for the in vitro evaluation of a potential NSAID

like Suprofen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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